Cas no 339019-98-6 (3,4-bis(4-methylbenzoyl)-1-phenylpyrrolidine)

3,4-Bis(4-methylbenzoyl)-1-phenylpyrrolidine is a specialized organic compound featuring a central pyrrolidine ring substituted with phenyl and two 4-methylbenzoyl groups at positions 1, 3, and 4, respectively. This structure imparts unique steric and electronic properties, making it a valuable intermediate in synthetic organic chemistry, particularly for the development of pharmaceuticals and advanced materials. The presence of aromatic and carbonyl functionalities enhances its reactivity in cross-coupling and condensation reactions. Its well-defined molecular architecture allows for precise modifications, facilitating applications in ligand design and catalysis. The compound's stability under standard conditions further ensures reliable handling and storage in research and industrial settings.
3,4-bis(4-methylbenzoyl)-1-phenylpyrrolidine structure
339019-98-6 structure
Product Name:3,4-bis(4-methylbenzoyl)-1-phenylpyrrolidine
CAS No:339019-98-6
MF:
MW:
CID:4648564
Update Time:2025-05-30

3,4-bis(4-methylbenzoyl)-1-phenylpyrrolidine Chemical and Physical Properties

Names and Identifiers

    • 3,4-bis(4-methylbenzoyl)-1-phenylpyrrolidine

3,4-bis(4-methylbenzoyl)-1-phenylpyrrolidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
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3,4-Bis(4-methylbenzoyl)-1-phenylpyrrolidine
339019-98-6 90%
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[4-(4-methylbenzoyl)-1-phenyltetrahydro-1H-pyrrol-3-yl](4-methylphenyl)methanone
339019-98-6 >90%
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339019-98-6 >90%
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Additional information on 3,4-bis(4-methylbenzoyl)-1-phenylpyrrolidine

3,4-bis(4-methylbenzoyl)-1-phenylpyrrolidine: A Comprehensive Overview

The compound with CAS No 339019-98-6, commonly referred to as 3,4-bis(4-methylbenzoyl)-1-phenylpyrrolidine, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a pyrrolidine ring with two 4-methylbenzoyl groups at the 3 and 4 positions and a phenyl group at the 1 position. The long-tail keywords such as "bis(4-methylbenzoyl) substitution" and "pyrrolidine derivative" highlight its structural complexity and potential applications in advanced chemical systems.

Recent studies have demonstrated that 3,4-bis(4-methylbenzoyl)-1-phenylpyrrolidine exhibits remarkable properties in terms of thermal stability and electronic behavior. Researchers have explored its potential as a building block for advanced materials, including high-performance polymers and organic semiconductors. The molecule's ability to form stable π-conjugated systems makes it an attractive candidate for applications in optoelectronics and energy storage technologies.

One of the most intriguing aspects of this compound is its role in supramolecular chemistry. Scientists have investigated its ability to self-assemble into ordered nanostructures under specific conditions. These findings suggest that 3,4-bis(4-methylbenzoyl)-1-phenylpyrrolidine could serve as a versatile platform for designing hierarchical materials with tailored functionalities. The long-tail keywords such as "supramolecular assembly" and "self-healing materials" underscore the compound's potential in cutting-edge research areas.

In addition to its structural versatility, this compound has shown promise in catalytic applications. Studies have revealed that 3,4-bis(4-methylbenzoyl)-1-phenylpyrrolidine can act as a highly efficient catalyst in certain organic reactions, particularly those involving enantioselective synthesis. Its ability to stabilize transition states through non-covalent interactions makes it an invaluable tool in asymmetric catalysis, a field that continues to evolve rapidly.

From a synthetic perspective, the preparation of 3,4-bis(4-methylbenzoyl)-1-phenylpyrrolidine involves a multi-step process that requires precise control over reaction conditions. Researchers have optimized various synthetic routes, including nucleophilic aromatic substitution and organocatalytic methods, to achieve high yields and purity. The development of these methods has been driven by the demand for scalable production techniques to meet the growing interest in this compound across multiple industries.

Looking ahead, the future of 3,4-bis(4-methylbenzoyl)-1-phenylpyrrolidine lies in its potential to bridge gaps between fundamental research and industrial applications. Its unique combination of structural features and functional properties positions it as a key player in the development of next-generation materials and technologies. As research continues to uncover new facets of this compound's behavior, it is poised to make significant contributions to fields ranging from electronics to biotechnology.

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